Cas no 60287-99-2 (9-methyldibenzo[b,f][1,4]oxazepine)

9-methyldibenzo[b,f][1,4]oxazepine structure
60287-99-2 structure
Product name:9-methyldibenzo[b,f][1,4]oxazepine
CAS No:60287-99-2
MF:C14H11NO
MW:209.24324
CID:1619796
PubChem ID:6453942

9-methyldibenzo[b,f][1,4]oxazepine Chemical and Physical Properties

Names and Identifiers

    • 9-methyldibenzo[b,f][1,4]oxazepine
    • Dibenz(b,f)(1,4)oxazepine, 9-methyl-
    • 4-methylbenzo[b][1,4]benzoxazepine
    • DTXSID80209039
    • 60287-99-2
    • Inchi: InChI=1S/C14H11NO/c1-10-5-4-8-13-14(10)15-9-11-6-2-3-7-12(11)16-13/h2-9H,1H3
    • InChI Key: NDGYNSJMIZHLTN-UHFFFAOYSA-N
    • SMILES: CC1=C2C(=CC=C1)OC3=CC=CC=C3C=N2

Computed Properties

  • Exact Mass: 209.08413
  • Monoisotopic Mass: 209.084064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.6
  • XLogP3: 3

Experimental Properties

  • Density: 1.14
  • Boiling Point: 357.9°C at 760 mmHg
  • Flash Point: 138.4°C
  • Refractive Index: 1.613
  • PSA: 26.03

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